Benzyl (3aR,3bS,5s,6aR,6bS)-5-(hydroxymethyl)octahydrocyclopenta[3,4]cyclobuta[1,2-c]pyrrole-2(1H)-carboxylate

• Molecular Formula: C18H23NO3
• Molecular Weight: 301.4 g/mol
• IUPAC Name: benzyl (1R,2S,6R,7S)-9-(hydroxymethyl)-4-azatricyclo[5.3.0.02,6]decane-4-carboxylate
• InChI: InChI=1S/C18H23NO3/c20-10-13-6-14-15(7-13)17-9-19(8-16(14)17)18(21)22-11-12-4-2-1-3-5-12/h1-5,13-17,20H,6-11H2/t13?,14-,15+,16+,17-
• InChI Key: ZKDCOODPXIIDIF-BSPZTASFSA-N
• Isomeric SMILES: C1[C@@H]2[C@H](CC1CO)[C@@H]3[C@H]2CN(C3)C(=O)OCC4=CC=CC=C4
• Canonical SMILES: C1C(CC2C1C3C2CN(C3)C(=O)OCC4=CC=CC=C4)CO

Description

rel-((3aR,3bS,5s,6aR,6bS)-Benzyl 5-(hydroxymethyl)octahydrocyclopenta[3,4]cyclobuta[1,2-c]pyrrole-2(3bH)-carboxylate): is a complex organic compound with a unique structure that includes a cyclopentane ring fused with a cyclobutane ring and a pyrrole ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The reaction conditions typically involve the use of specific catalysts and reagents to ensure the correct stereochemistry of the final product .

Industrial Production Methods: Industrial production of this compound may involve optimizing the synthetic route to increase yield and reduce costs. This could include the use of continuous flow reactors and other advanced techniques to streamline the synthesis process .

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions can be used to modify the compound’s structure and properties for specific applications .

Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents such as potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature and solvent, are carefully controlled to achieve the desired outcome .

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may produce carboxylic acids, while reduction reactions may yield alcohols or amines .

Scientific Research Applications

Chemistry: In chemistry, this compound is used as a building block for the synthesis of more complex molecules.

Biology: In biology, this compound may be used as a probe to study various biological processes. Its ability to interact with specific biomolecules makes it a valuable tool for understanding cellular mechanisms .

Medicine: Its unique structure and reactivity may allow it to interact with specific molecular targets, making it a promising candidate for the treatment of various diseases .

Industry: In industry, this compound can be used in the development of new materials and chemicals. Its unique properties make it suitable for use in coatings, adhesives, and other industrial applications .

Mechanism of Action

The mechanism of action of rel-((3aR,3bS,5s,6aR,6bS)-Benzyl 5-(hydroxymethyl)octahydrocyclopenta[3,4]cyclobuta[1,2-c]pyrrole-2(3bH)-carboxylate) involves its interaction with specific molecular targets. This interaction can lead to changes in the activity of enzymes or receptors, resulting in various biological effects. The exact pathways involved depend on the specific application and the molecular targets of interest .

Comparison with Similar Compounds

• rel-(3aR,5s,6aS)-2-(tert-butoxycarbonyl)octahydrocyclopenta[c]pyrrole-5-carboxylic acid
• (3aR,3bS,6aR,6bS)-2-[(Benzyloxy)carbonyl]decahydrocyclopenta[3,4]cyclobuta[1,2-c]pyrrole-5-carboxylic acid

Uniqueness: The uniqueness of rel-((3aR,3bS,5s,6aR,6bS)-Benzyl 5-(hydroxymethyl)octahydrocyclopenta[3,4]cyclobuta[1,2-c]pyrrole-2(3bH)-carboxylate) lies in its specific stereochemistry and the combination of the cyclopentane, cyclobutane, and pyrrole rings. This unique structure gives it distinct chemical and biological properties compared to similar compounds .